Tert-butyl 3-(4-methylphenoxy)benzoate

• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: tert-butyl 3-(4-methylphenoxy)benzoate
• InChI: InChI=1S/C18H20O3/c1-13-8-10-15(11-9-13)20-16-7-5-6-14(12-16)17(19)21-18(2,3)4/h5-12H,1-4H3
• InChI Key: HQLHPMALHGYWDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)OC(C)(C)C
• CAS No.: 885518-21-8

Description

Tert-butyl 3-(4-methylphenoxy)benzoate is an organic compound with the molecular formula C18H20O3. It is a benzoate ester derivative, where the benzoic acid moiety is substituted with a tert-butyl group and a 4-methylphenoxy group. This compound is of interest in various fields of chemistry due to its unique structural features and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 3-(4-methylphenoxy)benzoate typically involves the esterification of 3-(4-methylphenoxy)benzoic acid with tert-butyl alcohol. This reaction can be catalyzed by acid catalysts such as sulfuric acid or p-toluenesulfonic acid. The reaction is usually carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of solid acid catalysts in a packed bed reactor can also be employed to facilitate the esterification reaction. The product is then purified through distillation or recrystallization to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 3-(4-methylphenoxy)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position or the aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: N-bromosuccinimide (NBS) for bromination, or sodium hydroxide (NaOH) for hydrolysis.

Major Products Formed

Oxidation: Benzoic acid derivatives.

Reduction: Alcohol derivatives.

Substitution: Halogenated or hydroxylated products.

Scientific Research Applications

Tert-butyl 3-(4-methylphenoxy)benzoate has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl 3-(4-methylphenoxy)benzoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets through binding or chemical modification, leading to changes in cellular pathways and physiological responses. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Tert-butyl benzoate
• 4-Methylphenyl benzoate
• Tert-butyl 4-methylbenzoate

Uniqueness

Tert-butyl 3-(4-methylphenoxy)benzoate is unique due to the presence of both a tert-butyl group and a 4-methylphenoxy group on the benzoate moiety. This combination of substituents imparts distinct chemical and physical properties, such as increased steric hindrance and altered electronic effects, which can influence its reactivity and interactions with other molecules.